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Compound of Interest

Compound Name: Capreomycin Sulfate

Cat. No.: B1662203

Capreomycin Sulfate is a potent antibiotic primarily used in the treatment of tuberculosis. As
with many pharmaceuticals, proper disposal is crucial to ensure the safety of personnel and to
prevent environmental contamination. This document provides essential safety information and
a step-by-step guide for the proper disposal of Capreomycin Sulfate in a research or drug
development setting.

Hazard and Safety Summary

Capreomycin Sulfate presents several health hazards that necessitate careful handling and
disposal. It is classified as harmful if swallowed, inhaled, or if it comes into contact with skin.[1]
[2][3][4][5] Furthermore, it is a reproductive toxicant, with the potential to damage fertility or the
unborn child.[1][2][3][4][5][6]

Hazard Classification Description

Harmful if swallowed, in contact with skin, or if

Acute Toxicity (Oral, Dermal, Inhalation) )
inhaled.[2][3][4][5]

May damage fertility or the unborn child.[2][3][4]
[51[6]

Reproductive Toxicity

Skin Sensitization May cause an allergic skin reaction.[6]

Due to these hazards, appropriate personal protective equipment (PPE), including gloves,
protective clothing, and eye/face protection, must be worn when handling Capreomycin
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Sulfate.[1][6]

Step-by-Step Disposal Protocol

The following protocol outlines the recommended procedure for the disposal of Capreomycin
Sulfate in a laboratory setting. This procedure is designed to comply with general safety
guidelines and environmental regulations.

« Initial Assessment and Preparation:

o Identify the Capreomycin Sulfate waste to be disposed of. This includes expired or
unused pure compounds, contaminated labware (e.g., vials, pipette tips, gloves), and
solutions containing Capreomycin Sulfate.

o Consult your institution's Environmental Health and Safety (EHS) department for specific
guidelines and requirements, as local regulations may vary.

o Ensure all personnel involved in the disposal process are trained on the hazards of
Capreomycin Sulfate and the proper disposal procedures.

o Don appropriate PPE, including chemical-resistant gloves, a lab coat, and safety glasses.
e Waste Segregation and Collection:

o Do not mix Capreomycin Sulfate waste with other chemical waste streams unless
explicitly permitted by your institution's EHS guidelines.

o Collect all solid waste, including contaminated labware and unused powder, in a
designated, clearly labeled, and sealable hazardous waste container.

o Collect all liquid waste containing Capreomycin Sulfate in a separate, clearly labeled,
and leak-proof hazardous waste container.

o Crucially, do not empty any Capreomycin Sulfate waste into drains or sewers.[1]
Improper disposal can lead to environmental contamination.[7][8][9]

o Container Management and Labeling:
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o Use containers that are compatible with the waste being collected.

o Label the waste containers clearly with "Hazardous Waste," the name "Capreomycin
Sulfate,” and the associated hazard pictograms (e.g., health hazard, exclamation mark).

[41[5]
o Keep waste containers securely sealed when not in use.

o Store the waste containers in a designated, secure area away from incompatible materials
such as strong oxidizers, acids, and bases.[1]

» Final Disposal:

o Arrange for the pickup and disposal of the hazardous waste through your institution's EHS
department or a licensed hazardous waste disposal contractor.[3][10]

o Ensure that all required documentation for the waste disposal is completed accurately.

Experimental Protocols

The search of available literature and safety data sheets did not yield specific experimental
protocols for the chemical deactivation or degradation of Capreomycin Sulfate for disposal
purposes. The standard and recommended procedure is collection and disposal via a licensed
hazardous waste management company.

Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper
disposal of Capreomycin Sulfate in a laboratory setting.
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'
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Click to download full resolution via product page

Caption: Workflow for the proper disposal of Capreomycin Sulfate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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